Cas no 143739-61-1 (3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-, ethyl ester)

• Product name: 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-, ethyl ester
• CAS No: 143739-61-1
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 1313683

3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 6,7-dimethoxy-, ethyl ester
• ethyl 6,7-dimethoxy isoquinoline-3-carboxylate

• Inchi： 1S/C14H15NO4/c1-4-19-14(16)11-5-9-6-12(17-2)13(18-3)7-10(9)8-15-11/h5-8H,4H2,1-3H3
• InChI Key： ZJPXZSQGJBLSCZ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C=C(C(OCC)=O)N=1

Computed Properties

• Exact Mass: 261.10015

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 413.2±40.0 °C(Predicted)
• PSA: 57.65
• pka: 3.63±0.40(Predicted)